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Compound of Interest

Compound Name: 5-Chloroisatoic anhydride

Cat. No.: B108878 Get Quote

An In-depth Technical Guide to 5-Chloroisatoic
Anhydride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, synthesis,

and applications of 5-Chloroisatoic anhydride, a key intermediate in the synthesis of

pharmaceuticals, agrochemicals, and advanced materials.

Core Chemical Properties and Structure
5-Chloroisatoic anhydride (CAS No. 4743-17-3) is a halogenated organic compound derived

from phthalic anhydride.[1] Its chemical structure consists of a benzene ring fused with a 1,3-

oxazine-2,4-dione ring, with a chlorine atom substituted at the 5-position of the aromatic ring.[2]

[3] At room temperature, it exists as a white to light yellow crystalline solid.[1][2]

Systematic Name: 6-Chloro-1H-benzo[d][1][2]oxazine-2,4-dione[2][3]

Molecular Formula: C₈H₄ClNO₃[2][4]

Structure: The molecule features a bicyclic system where a chlorinated benzene ring is fused

to a dicarbonyl-containing heterocyclic ring with nitrogen and oxygen atoms. This structure

confers specific reactivity, making it a versatile building block in organic synthesis.[1][5]
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Property Value Source(s)

CAS Number 4743-17-3 [1][2]

Molecular Weight
197.57 g/mol (or 197.58 g/mol

)
[2][4]

Appearance
White to light yellow

powder/crystal
[1][2]

Melting Point 272 °C (dec.), 300 °C (dec.) [2][6]

Purity ≥ 97% (Assay), >98% (HPLC) [2]

SMILES Clc1ccc2NC(=O)OC(=O)c2c1

InChI

1S/C8H4ClNO3/c9-4-1-2-6-

5(3-4)7(11)13-8(12)10-6/h1-

3H,(H,10,12)

EC Number 225-255-7 [7]

MDL Number MFCD00006701 [2]

Reactivity and Chemical Behavior
As a chlorinated aromatic heterocyclic anhydride, 5-Chloroisatoic anhydride exhibits

reactivity characteristic of both its functional groups.[1]

Nucleophilic Attack: The anhydride functional group is susceptible to nucleophilic attack,

making it a valuable reagent for forming amides and esters.[1][2] This reactivity is central to

its role in synthesizing more complex molecules.

Electrophilic Substitution: The aromatic ring can undergo electrophilic substitution reactions,

although the reactivity is influenced by the existing substituents.[1]

Stability: The compound is sensitive to moisture and may undergo hydrolysis if exposed to

air for prolonged periods.[1] It is recommended to store it under an inert atmosphere in a

cool, dark place.[4]
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Spectroscopic Data
¹H NMR (DMSO-d₆): A proton NMR spectrum for a product identified as 6-chloro-1H-

benzo[d][1][2]oxazine-2,4-dione shows the following signals: δ 11.85 (broad singlet, 1H, NH),

7.88 (doublet, J = 2.4 Hz, 1H, Ar-H), 7.78 (doublet of doublets, J = 8.7, 2.4 Hz, 1H, Ar-H),

and 7.15 (doublet, J = 8.7 Hz, 1H, Ar-H).[6] Another source reports similar peaks at δ 11.85

(singlet, broad, 1H), 7.96 (dd, J = 0.8, 8.7 Hz, 1H), 7.87 (dd, J = 2.3, 8.7 Hz, 1H), and 7.09

(dd, J = 8.8, 0.8 Hz, 1H).[6]

Infrared (IR) Spectroscopy: As an acid anhydride, it is expected to show a pair of

characteristic carbonyl (C=O) stretching absorptions. Generally, acid anhydrides exhibit two

bands around 1820 cm⁻¹ and 1760 cm⁻¹.[8]

Experimental Protocols: Synthesis
A common method for the preparation of 5-Chloroisatoic anhydride involves the cyclization of

2-Amino-5-chlorobenzoic acid using triphosgene.[6]

Detailed Methodology:

Reaction Setup: Add 2-Amino-5-chlorobenzoic acid (17 g, 0.1 mol) and 1,2-dichloroethane

(200 mL) to a 500 mL three-necked round-bottom flask.[6]

Reagent Addition: Heat the mixture to 80 °C. Slowly add a solution of triphosgene (21 g, 0.21

mol) in 1,2-dichloroethane (100 mL) dropwise to the flask.[6]

Reaction: After the addition is complete, continue heating and stirring the reaction mixture at

80 °C for 3 hours.[6]

Workup: Cool the mixture to room temperature using an ice water bath.[6]

Isolation: Collect the precipitated white solid via filtration, wash it with a suitable solvent, and

dry it to yield the final product, 6-chloro-1H-benzo[d][1][2]oxazine-2,4-dione (19 g, 97%

yield).[6]

Another documented preparation route is the cyclization of 5-chloroanthranilic acid under

dehydrating conditions, often using acetic anhydride or phosphorus pentoxide.[1]
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Caption: Synthesis of 5-Chloroisatoic Anhydride.

Applications in Research and Drug Development
5-Chloroisatoic anhydride is a versatile intermediate with significant applications in various

fields, particularly in the pharmaceutical and chemical industries.[2][5]

Pharmaceutical Synthesis: It is a crucial precursor for synthesizing a range of biologically

active compounds.[4][5]

Benzodiazepines: Used as an intermediate in the synthesis of benzodiazepines and other

psychoactive compounds.[1][4]

Anticancer Agents: It has been used as a reagent to synthesize 2-acetamidobenzamides,

which show antiproliferative activity against certain tumor cell lines.[6]

Enzyme Inhibitors: Employed in the preparation of inhibitors for the delta-5 desaturase

enzyme.[6]

Agrochemicals: The compound is used in the formulation of agrochemicals, including

effective herbicides and fungicides for crop protection.[2]

Materials Science: It is utilized in creating advanced materials like specialty polymers,

coatings, and adhesives, where it contributes to thermal stability, chemical resistance, and

durability.[2]

Analytical Chemistry: Serves as a derivatizing agent in various analytical methods.[1][2]
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Caption: Nucleophilic attack on 5-Chloroisatoic Anhydride.

Safety and Handling
5-Chloroisatoic anhydride is classified as a hazardous substance and requires careful

handling.

Hazards: It is known to cause skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[7] It is considered moderately toxic upon inhalation,

ingestion, or dermal contact.[1]

Precautions:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[6]

Use only outdoors or in a well-ventilated area.[6]

Wear protective gloves, eye protection, and face protection.

Wash hands and skin thoroughly after handling.[6]
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Personal Protective Equipment (PPE): Recommended PPE includes an N95 dust mask,

eyeshields, and gloves.[7]

Storage: Store in a well-ventilated place and keep the container tightly closed.[4] It should be

stored at room temperature, under an inert atmosphere, due to its moisture sensitivity.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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